4,4-Dimethyl-1-(3-methylphenyl)pyrazolidin-3-one
CAS No.: 66084-81-9
Cat. No.: VC17299593
Molecular Formula: C12H16N2O
Molecular Weight: 204.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 66084-81-9 |
|---|---|
| Molecular Formula | C12H16N2O |
| Molecular Weight | 204.27 g/mol |
| IUPAC Name | 4,4-dimethyl-1-(3-methylphenyl)pyrazolidin-3-one |
| Standard InChI | InChI=1S/C12H16N2O/c1-9-5-4-6-10(7-9)14-8-12(2,3)11(15)13-14/h4-7H,8H2,1-3H3,(H,13,15) |
| Standard InChI Key | WCMSEZVJBZRRHL-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=CC=C1)N2CC(C(=O)N2)(C)C |
Introduction
Structural and Physicochemical Properties
Molecular Architecture
The compound’s IUPAC name, 4,4-dimethyl-1-(3-methylphenyl)pyrazolidin-3-one, reflects its core structure: a five-membered pyrazolidinone ring with two methyl groups at the 4-position and a 3-methylphenyl substituent at the 1-position. The canonical SMILES representation, CC1=CC(=CC=C1)N2CC(C(=O)N2)(C)C, confirms the meta-methyl substitution on the phenyl ring and the geminal dimethyl configuration on the pyrazolidinone.
Key Physicochemical Parameters
Table 1 summarizes critical identifiers and properties:
| Property | Value |
|---|---|
| CAS No. | 66084-81-9 |
| Molecular Formula | C₁₂H₁₆N₂O |
| Molecular Weight | 204.27 g/mol |
| IUPAC Name | 4,4-dimethyl-1-(3-methylphenyl)pyrazolidin-3-one |
| SMILES | CC1=CC(=CC=C1)N2CC(C(=O)N2)(C)C |
| InChIKey | WCMSEZVJBZRRHL-UHFFFAOYSA-N |
The compound’s stability is attributed to the rigid pyrazolidinone ring and electron-donating methyl groups, which reduce ring strain and enhance solubility in organic solvents.
Synthesis and Reaction Pathways
General Synthetic Strategies
While explicit protocols for this compound are scarce, analogous pyrazolidinones are synthesized via cyclization of hydrazine derivatives with β-keto esters or amides. A plausible route involves:
-
Condensation: Reacting 3-methylphenylhydrazine with dimethyl-substituted β-keto ester.
-
Cyclization: Intramolecular nucleophilic attack under acidic or basic conditions to form the pyrazolidinone ring.
Comparative Analysis of Isomers
The ortho-substituted isomer (4,4-dimethyl-1-(2-methylphenyl)pyrazolidin-3-one, CAS 13047-09-1) shares identical molecular weight and formula but differs in phenyl substitution position, leading to distinct reactivity and biological profiles. For instance, steric hindrance in the ortho isomer may reduce enzymatic binding affinity compared to the meta derivative, though empirical validation is needed.
Applications in Chemical Research
Intermediate in Organic Synthesis
The compound’s reactive sites—the carbonyl group and tertiary amine—enable functionalization via:
-
N-Alkylation: Quaternization of the amine for cationic surfactants.
-
Knoevenagel Condensation: Formation of α,β-unsaturated ketones for heterocyclic expansions .
Catalytic and Material Science Uses
Pyrazolidinones serve as ligands in transition metal catalysis. The dimethyl groups may stabilize metal complexes, enhancing catalytic efficiency in cross-coupling reactions. Preliminary studies on analogous compounds show promise in palladium-catalyzed Suzuki-Miyaura couplings.
Analytical Characterization
Spectroscopic Techniques
-
IR Spectroscopy: Expected peaks include ν(C=O) ~1680–1700 cm⁻¹ and ν(N-H) ~3200 cm⁻¹.
-
NMR: ¹H NMR should display singlets for the dimethyl groups (δ 1.2–1.5 ppm) and aromatic protons (δ 6.8–7.4 ppm).
Chromatographic Methods
High-performance liquid chromatography (HPLC) with C18 columns and acetonitrile/water gradients is recommended for purity analysis, given the compound’s moderate polarity.
Challenges and Future Directions
Current Limitations
-
Synthetic Yield: Scalability is hindered by side reactions during cyclization.
-
Biological Data Gap: No in vitro or in vivo studies specifically on this compound exist .
Research Priorities
-
Structure-Activity Relationships (SAR): Systematically vary substituents to optimize bioactivity.
-
Computational Modeling: Predict binding modes with COX-2 or microbial targets using molecular docking.
-
Hybrid Derivatives: Conjugate with known pharmacophores (e.g., fluoroquinolones) to enhance antimicrobial potency .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume